Cas no 422287-92-1 (4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide)

• Product Name: 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide
• CAS No: 422287-92-1
• MF: C₁₈H₁₇BrN₄O₂S
• MW: 433.322181463242
• CID: 5437132
• Update Time: 2025-07-15

4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-(pyridin-3-ylmethyl)butanamide
• 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide

• Inchi： 1S/C18H17BrN4O2S/c19-13-5-6-15-14(9-13)17(25)23(18(26)22-15)8-2-4-16(24)21-11-12-3-1-7-20-10-12/h1,3,5-7,9-10H,2,4,8,11H2,(H,21,24)(H,22,26)
• InChI Key： VITZWJHTSISLDZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=C(C=1[H])C(N(C(N2[H])=S)C([H])([H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C1=C([H])N=C([H])C([H])=C1[H])=O)=O

Additional information on 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide

Introduction to 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide (CAS No. 422287-92-1)

4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide (CAS No. 422287-92-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide is characterized by a quinazoline core with a bromine substituent at the 6-position and a sulfanylidene group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Additionally, the compound features an amide linkage to a pyridine ring, which further enhances its pharmacological profile.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide exhibits potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell proliferation and survival.

In another study published in the Bioorganic & Medicinal Chemistry Letters, this compound was found to have significant anti-inflammatory properties. The researchers demonstrated that it effectively reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-yl)methylbutanamide could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 4-(6-bromo-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(pyridin-3-y l)methylbutanamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for further development as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In addition to its therapeutic potential, 4-(6-bromo-4-o xo - 2 - sulf any lid ene - 1 , 2 , 3 , 4 - tet rahydro quin azoli n - 3 - yl ) - N - ( pyri din - 3 - yl ) methyl but an amide has been studied for its synthetic accessibility. Synthetic routes have been developed that allow for efficient and scalable production of this compound. These synthetic methods involve multi-step reactions that include bromination, condensation, and amide formation steps. The ability to synthesize this compound on a large scale is crucial for its potential commercialization as a pharmaceutical product.

The structural diversity of quinazoline derivatives has led to extensive research into their biological activities. For example, a recent review in the European Journal of Medicinal Chemistry highlighted the broad spectrum of activities exhibited by quinazoline-based compounds. These activities include anticancer, anti-inflammatory, antimicrobial, and antiviral properties. The review also discussed the structural modifications that can be made to optimize these activities and to improve the pharmacological profiles of these compounds.

In conclusion, 4-(6-bromo - 4 - ox o - 2 - sulf any lid ene - 1 , 2 , 3 , 4 - tet rahydro quin azoli n - 3 - yl ) - N - ( pyri din - 3 - yl ) methyl but an amide (CAS No. 422287 -9 2 -1) is a promising compound with significant therapeutic potential. Its unique molecular structure and diverse biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to elucidate its mechanisms of action and to optimize its pharmacological properties for clinical applications.